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Compound of Interest

Compound Name: Cyclopentane-d10

CAS No.: 7426-92-8

Cat. No.: B1368679

Get Quote

Cyclopentane-d10 (C₅D₁₀) is a deuterated isotopologue of cyclopentane, a highly flammable

and volatile cycloalkane. In the realms of advanced research and pharmaceutical development,

it serves as an invaluable tool, often employed as an internal standard in mass spectrometry, a

tracer in metabolic studies, or a solvent in specialized reactions where kinetic isotope effects

are studied. While its chemical reactivity is nearly identical to its non-deuterated counterpart, its

distinct mass makes it easily distinguishable in analytical applications.

However, the very properties that make cyclopentane a useful organic solvent also render it

hazardous. The Material Safety Data Sheet (MSDS), or more currently the Safety Data Sheet

(SDS), provides the foundational information for its safe use. This guide moves beyond a

simple recitation of SDS sections. As a Senior Application Scientist, my objective is to provide a

deeper, more causal understanding of the hazards associated with Cyclopentane-d10,

grounded in its physicochemical properties. We will explore not just what the hazards are, but

why they exist and how to engineer robust safety protocols that are self-validating and tailored

for a research environment. The safety profile of Cyclopentane-d10 is predominantly based on

the extensive data available for Cyclopentane (CAS No. 287-92-3), as isotopic substitution of

hydrogen with deuterium does not significantly alter its macroscopic chemical hazards like

flammability or acute toxicity.[1]
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Section 1: Deconstructing the Hazard Profile
Understanding the "why" behind a hazard classification is the first step toward building an

intuitive safety culture in the lab. Cyclopentane-d10's primary dangers are its extreme

flammability and the potential for severe health effects upon inhalation or ingestion.

GHS Classification: The Hazard Snapshot
The Globally Harmonized System (GHS) provides a universal language for chemical hazards.

Below is a summary of the typical classification for Cyclopentane, which is applicable to

Cyclopentane-d10.

Hazard Class Category Hazard Statement Pictogram

Flammable Liquids 2

H225: Highly

flammable liquid and

vapour.[2][3][4][5]

🔥

Aspiration Hazard 1

H304: May be fatal if

swallowed and enters

airways.[3][5]

स्वास्थ्य खतरा

Specific target organ

toxicity — Single

exposure (STOT-SE)

3

H336: May cause

drowsiness or

dizziness.[3][5]

!

Hazardous to the

aquatic environment,

long-term hazard

3

H412: Harmful to

aquatic life with long

lasting effects.[2][3][4]

[5]

None for this

classification

Supplemental Hazard -

EUH066: Repeated

exposure may cause

skin dryness or

cracking.[3]

None
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Extreme Flammability (H225): The "Highly flammable" classification is a direct consequence

of cyclopentane's physical properties.

Low Flash Point: The flash point is a critical metric, indicating the lowest temperature at

which a liquid can form an ignitable mixture in the air. Cyclopentane has an extremely low

flash point of approximately -20°C (-4°F).[1] This means that even in a standard laboratory

freezer, it can produce enough vapor to form a flammable mixture. Any nearby ignition

source—a static discharge, a spark from equipment, or a hot surface—can lead to a flash

fire.[6]

Vapor Density: Cyclopentane vapors are about 2.4 times heavier than air.[5] This is a

crucial and often overlooked detail. In the event of a spill or leak, the vapors will not readily

dissipate upwards. Instead, they will sink and spread along floors, benches, and into low-

lying areas like trenches or sumps.[2][3] This creates a scenario where a flammable vapor

trail can travel a considerable distance to an ignition source, flashing back to the source of

the leak with explosive force.[3]

Wide Explosive Limits: The lower and upper explosion limits are 1.1% and 8.7% by

volume in air, respectively.[1] This relatively broad range means that a flammable

atmosphere can be formed easily.

Aspiration Toxicity (H304): This is the most severe acute health hazard. Aspiration occurs if

the liquid is swallowed and then accidentally enters the lungs during ingestion or subsequent

vomiting. Due to its low surface tension and viscosity, cyclopentane can spread rapidly and

deeply into the lungs, causing severe chemical pneumonitis, pulmonary edema, and

potentially death.[5] This is why inducing vomiting after ingestion is strictly contraindicated.[3]

[5]

Central Nervous System Depression (H336): Inhalation of high concentrations of

cyclopentane vapor displaces air and can lead to effects on the central nervous system

(CNS).[5][6] Symptoms progress from dizziness and drowsiness to narcosis and loss of

consciousness.[3][5] This is due to its action as a simple asphyxiant and its effects on nerve

cell membranes.
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Section 2: Proactive Safety Protocols for the
Laboratory
A robust safety protocol is a self-validating system. It doesn't rely on memory alone but is built

into the workflow, with engineering controls as the primary barrier to exposure.

The Hierarchy of Controls
The most effective safety strategies prioritize engineering solutions over procedural ones. The

following diagram illustrates this principle, which should guide all laboratory safety decisions.
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Hierarchy of Controls for Cyclopentane-d10

Elimination
(Most Effective)

Substitution
(e.g., Use a less flammable solvent)

Engineering Controls
(Fume hoods, ventilation)

Administrative Controls
(SOPs, training, signage)

Personal Protective Equipment (PPE)
(Gloves, goggles - Last line of defense)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes systemic solutions over individual actions.

Experimental Workflow: From Receipt to Disposal
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This workflow diagram outlines the critical safety checkpoints for handling Cyclopentane-d10
in a research setting.

Storage & Prep Active Use Waste & Cleanup

1. Receive Package
Inspect for damage

2. Store in Flammables Cabinet
<50°C, well-ventilated, grounded

Check inventory 3. Prepare Workspace
In fume hood, remove ignition sources

Transport in secondary
containment

4. Dispense
Use bonded/grounded containers,

non-sparking tools

5. Perform Experiment
Maintain hood sash at lowest

practical height

6. Securely Cap
Return to storage promptly

7. Waste Collection
Collect in labeled, closed

halogen-free waste container

If generating waste 8. Decontaminate
Clean work area

9. Dispose
Follow institutional hazardous

waste procedures

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Cyclopentane-d10.

Detailed Protocols
Protocol 1: Storage and Handling

Ventilation is Key: Always handle Cyclopentane-d10 inside a certified chemical fume hood

to ensure vapors are effectively removed.[1] The principle here is to use engineering controls

to prevent the buildup of flammable or harmful concentrations in the breathing zone.

Ignition Source Control: Before bringing the container into the hood, perform a thorough

check for and eliminate all potential ignition sources. This includes hot plates, motors from

stirrers or vacuum pumps, and static electricity.[2][4]

Grounding and Bonding: Static electricity is a significant risk.[4][6] When transferring from a

larger container, ensure both containers are bonded and grounded to prevent a static spark.

[6][7] Use only non-sparking tools for opening or handling containers.[6]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[6][7]

Hand Protection: Use appropriate chemical-resistant gloves (e.g., Nitrile or Viton).[6]

Check the glove manufacturer's breakthrough time for cyclopentane. Always inspect

gloves before use and dispose of them properly after contamination.[1]
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Lab Coat: A flame-resistant lab coat is recommended over standard cotton.

Storage: Store containers in a designated, approved flammables cabinet.[4][6][7] The cabinet

should be in a cool, dry, and well-ventilated area, away from direct sunlight and incompatible

materials, particularly strong oxidizers.[3][4][7] Keep containers tightly closed.[2][3][4][5]

Section 3: Emergency Preparedness and Response
Preparedness is the foundation of a safe emergency response. All personnel must know the

location of safety showers, eyewash stations, fire extinguishers, and spill kits.

Protocol 2: First Aid Measures

Inhalation: Immediately move the affected person to fresh air.[2][3][6] If breathing is difficult

or has stopped, provide artificial respiration (if trained) and seek immediate medical

attention.[1][2][6]

Skin Contact: Remove all contaminated clothing immediately.[4][6] Wash the affected area

with plenty of soap and water.[1][2] If irritation persists, seek medical advice.[4]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[2] Remove contact lenses if present and easy to do.[2]

Seek immediate medical attention.

Ingestion:DO NOT INDUCE VOMITING.[2][3][5] This is the most critical instruction due to the

high risk of aspiration.[3][5] If the person is conscious, rinse their mouth with water.[1][2] Call

a poison control center or physician immediately.[1][3]

Protocol 3: Accidental Release and Spill Cleanup

Evacuate and Alert: Alert all personnel in the immediate area. Evacuate non-essential

personnel.

Control Ignition Sources: Immediately extinguish all flames and turn off any spark-producing

equipment.[1]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
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Containment: For a small spill, use an inert, non-combustible absorbent material like sand,

diatomaceous earth, or a universal binder.[3] Do not use combustible materials like paper

towels or sawdust to absorb the bulk of the spill.[2]

Collection: Carefully scoop the absorbed material into a suitable, sealable container for

hazardous waste disposal.[1]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the waste through your institution's hazardous waste program.[1][5]

Firefighting Measures

Suitable Extinguishers: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-resistant

foam.[1][2][3]

Unsuitable Extinguishers: Do not use a solid water jet, as it can spread the flammable liquid

and the fire.[2][3][4] A water spray may be used to cool nearby containers.[4]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][3]

Section 4: Physicochemical and Toxicological Data
This data provides the quantitative basis for the safety protocols described.

Table 1: Physical and Chemical Properties
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Property
Cyclopentane-d10
(C₅D₁₀)

Cyclopentane
(C₅H₁₀)

Rationale/Significa
nce

CAS Number 7426-92-8[1] 287-92-3[2][3] Unique identifier.

Molecular Formula C₅D₁₀[1] C₅H₁₀[2][3]
Deuterated

isotopologue.

Molar Mass 80.20 g/mol (approx.) 70.14 g/mol [2][3]
Higher mass due to

deuterium.

Appearance Colorless liquid Colorless liquid
Standard for pure

alkanes.

Boiling Point ~50 °C (lit.)[8] ~49 °C High volatility.

Melting Point ~-94 °C (lit.)[8] ~-94 °C
Remains liquid at low

temps.

Flash Point -20 °C (-4 °F)[1] -37 °C to -20 °C
Critical Flammability

Hazard.

Vapor Density >1 (Air = 1) 2.42 (Air = 1)[5]
Vapors are heavier

than air.

Autoignition Temp. 361 °C (682 °F)[1] 361 °C
Temp for spontaneous

ignition.

Water Solubility Slightly soluble 0.156 g/L at 25°C[5]
Does not mix with

water.

Explosive Limits 1.1% - 8.7%[1] 1.1% - 8.7%
Wide flammable

range.

Table 2: Toxicological Data (for Cyclopentane)
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Endpoint Route Species Value Reference

LD50 Oral Rat
11,400 mg/kg[1]

[5]

Low acute oral

toxicity.

LC50 Inhalation Rat
>25.3 mg/L (4h)

[4][5]

Low acute

inhalation

toxicity.

Stability and Reactivity

Chemical Stability: The material is stable under normal storage and handling conditions.[3][4]

Incompatible Materials: Avoid strong oxidizing agents (e.g., peroxides, nitrates, halogens), as

violent reactions can occur, leading to fire or explosion.[3][4]

Hazardous Decomposition Products: Combustion produces carbon monoxide (CO) and

carbon dioxide (CO₂).[1][2][4]

Conclusion
Cyclopentane-d10 is an essential tool for modern chemical and pharmaceutical research. Its

utility, however, is paired with significant, manageable hazards. A thorough understanding of its

properties—particularly its low flash point, high vapor density, and aspiration risk—is not merely

academic but is the foundation of safe laboratory practice. By prioritizing engineering controls

like fume hoods, meticulously managing ignition sources, and adhering to rigorous handling

and emergency protocols, researchers can confidently and safely leverage the unique

analytical capabilities of this compound. The information in a Safety Data Sheet is the starting

point; a culture of safety, built on scientific understanding and proactive risk management, is

the ultimate goal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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